N-(3-hydroxynaphthalen-2-yl)acetamide

• CAS No.: 67347-17-5
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: N-(3-hydroxynaphthalen-2-yl)acetamide
• InChI: InChI=1S/C12H11NO2/c1-8(14)13-11-6-9-4-2-3-5-10(9)7-12(11)15/h2-7,15H,1H3,(H,13,14)
• InChI Key: GVLLPLLOSZNYMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=CC=CC=C2C=C1O

Description

N-(3-hydroxynaphthalen-2-yl)acetamide is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An acetone solution (60 ml) of 3-amino-2-naphthol (5.0 g, 31.4 mmol) was added to an aqueous solution (20 ml) of sodium carbonate (4.77 g, 34.5 mmol). The mixture was cooled in an ice-water bath, and then acetyl chloride (2.27 ml, 32.0 mmol) was added to the mixture dropwise over 5 minutes. The resulting mixture was stirred at 0° C. for 4 hours and then allowed to stand at room temperature overnight. 2N Hydrochloric acid was added to the reaction mixture to adjust its pH to 3. The generated insoluble matter was separated, washed with water, and then dried, giving a white powder of N-(3-hydroxynaphthalen-2-yl)acetamide (4.9 g, yield: 78%).